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Chemical Profile of Eu(fod)s

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Eu(fod)3-d30

CAS No.: 56689-47-5

Cat. No.: S3560025

The table below summarizes the fundamental chemical and physical properties of Eu(fod)s.

Property Description
Chemical Name Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato)europium(lil) [1] [2]
CAS Number 17631-68-4 (for the non-deuterated form) [1]

Molecular Formula CsoHsoEuF2106 (for the non-deuterated form) [1] [2]

Molecular Weight 1037.49 g/mol [1] [2]

Appearance Yellow powder or light yellow to yellow solid [1] [2]
Melting Point 203-207 °C [1] [2]
Solubility Soluble in organic solvents; insoluble in water [1]

Primary Applications and Technical Data

Eu(fod)s is a coordination compound where a europium(III) center is bound to three bidentate "fod" ligands

[2]. The europium ion has a highly paramagnetic f® electron configuration, which is key to its function [2].
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NMR Shift Reagent

¢ Function: The paramagnetic Eu3* ion in Eu(fod)s induces additional chemical shifts in the NMR
spectra of Lewis bases (like alcohols, ethers, and amines) that bind to it. This helps resolve
overlapping signals [2].

e Key Advantage: The "fod" ligand makes the complex highly soluble in nonpolar organic solvents and
increases its Lewis acidity compared to earlier reagents [2].

¢ Practical Consideration: Only small amounts are used, as higher concentrations can cause line

broadening due to the reagent's paramagnetism [2].

Lewis Acid Catalyst

Eu(fod)s serves as an effective catalyst in stereoselective reactions, such as Diels-Alder and aldol addition
reactions. For example, it can catalyze the formation of dihydropyrans from dienes and aldehydes with high

selectivity for the endo product [2].

Experimental Protocol: Using Eu(fod)s as an NMR Shift
Reagent

The following diagram and procedure outline a general method for using Eu(fod)s to resolve an NMR

spectrum.
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Procedure:

¢ Prepare Sample: Dissolve your target compound (approximately 10-20 mg) in 0.5-1 mL of a
deuterated solvent like CDCls in a standard NMR tube [2].
¢ Acquire Baseline Spectrum: Run the initial *H NMR spectrum without the shift reagent. Evaluate if
the signal resolution is sufficient for your analysis.
e Add Eu(fod)s:
o Prepare a stock solution of Eu(fod)s in the same deuterated solvent.
o Crucial: Add the shift reagent in small, incremental amounts using a micro-syringe. A good
starting point is a molar ratio of 0.05 to 0.1 equivalents of Eu(fod)s per mole of your substrate.
o Cap and invert the tube to mix thoroughly after each addition.
e Acquire New Spectrum: After each addition, acquire a new NMR spectrum. You will observe that
signals for nuclei close to Lewis basic sites (like O or N atoms) will experience significant shifts.
¢ Iterate and Analyze: Continue adding the shift reagent in small increments and acquiring spectra
until the desired signal separation is achieved. Correlate the magnitude of the chemical shift change
(Ad) with the proximity to the binding site to deduce structural information.

> Caution: Avoid adding excessive amounts of Eu(fod)s, as its paramagnetic nature can cause severe peak

broadening at high concentrations, reducing resolution [2].

Purchasing Information

Eu(fod)s is available from several major chemical suppliers. The deuterated form (Eu(fod)s-d30) is a
specialty product, and you may need to contact suppliers directly for its specific pricing and availability [3]

[1].

Supplier Product Description Packaging Price (USD)
Sigma-Aldrich Resolve-Al EUFOD, 99% [1] 19 $77.20 [1]
Sigma-Aldrich Resolve-Al EUFOD, 99% [1] 59 $216.00 [1]
Strem Chemicals Tris(...)europium(lll) hydrate (99.9%-Eu) [1] 19 $48.00 [1]
Strem Chemicals Tris(...)europium(lll) hydrate (99.9%-Eu) [1] 59 $184.00 [1]
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Key Practical Considerations

¢ Handling and Storage: The compound is sensitive to moisture (hygroscopic) and should be stored
protected from light, under nitrogen, and at 2-8°C [1].

¢ Distinction from Deuterated Form: The standard compound's molecular formula is CsoH3oEUF2106
[2]. The deuterated form, Eu(fod)s-d30, has the formula CsoHssEuF210s, indicating replacement of 30
hydrogen atoms with deuterium [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Profile of Eu(fod)s]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b3560025#what-is-eu-fod-3-d30]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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